[1-(2-bromobenzoyl)-2-piperidinyl]methanol

• IUPAC Name: (2-bromophenyl)-[2-(hydroxymethyl)piperidin-1-yl]methanone
• InChI: InChI=1S/C13H16BrNO2/c14-12-7-2-1-6-11(12)13(17)15-8-4-3-5-10(15)9-16/h1-2,6-7,10,16H,3-5,8-9H2
• InChI Key: CPSKGHZHNQHOEX-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C(C1)CO)C(=O)C2=CC=CC=C2Br
• Molecular Formula: C13H16BrNO2
• DSSTOX Substance ID: DTXSID40345280
• Molecular Weight: 298.18 g/mol
• CAS RN: 5357-62-0

Description

[1-(2-bromobenzoyl)-2-piperidinyl]methanol, also known as BBPM, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. BBPM is a piperidine derivative that exhibits a unique mechanism of action, making it a promising candidate for the development of new drugs. In

Mechanism of Action

The mechanism of action of [1-(2-bromobenzoyl)-2-piperidinyl]methanol is not fully understood. However, it is believed to act as a potent inhibitor of histone deacetylases (HDACs), which are enzymes that play a crucial role in the regulation of gene expression. By inhibiting HDACs, [1-(2-bromobenzoyl)-2-piperidinyl]methanol can alter the expression of genes involved in various cellular processes, including cell proliferation, differentiation, and apoptosis.
Biochemical and Physiological Effects
[1-(2-bromobenzoyl)-2-piperidinyl]methanol has been shown to exhibit a wide range of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, reduce inflammation, and alleviate pain. [1-(2-bromobenzoyl)-2-piperidinyl]methanol has also been shown to improve cognitive function and memory in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

[1-(2-bromobenzoyl)-2-piperidinyl]methanol has several advantages for lab experiments. It is relatively easy to synthesize and is readily available. [1-(2-bromobenzoyl)-2-piperidinyl]methanol also exhibits a unique mechanism of action, making it a promising candidate for the development of new drugs. However, [1-(2-bromobenzoyl)-2-piperidinyl]methanol has some limitations for lab experiments. It is not very water-soluble, which can make it difficult to administer in vivo. [1-(2-bromobenzoyl)-2-piperidinyl]methanol also has a short half-life, which can limit its effectiveness.

Future Directions

There are several future directions for the study of [1-(2-bromobenzoyl)-2-piperidinyl]methanol. One potential direction is the development of new drugs based on [1-(2-bromobenzoyl)-2-piperidinyl]methanol. [1-(2-bromobenzoyl)-2-piperidinyl]methanol has a unique mechanism of action, making it a promising candidate for the development of new drugs for the treatment of cancer, inflammation, and neurological disorders. Another potential direction is the study of the structure-activity relationship of [1-(2-bromobenzoyl)-2-piperidinyl]methanol. By understanding the structure-activity relationship of [1-(2-bromobenzoyl)-2-piperidinyl]methanol, researchers can develop more potent and selective HDAC inhibitors. Finally, the study of the pharmacokinetics and pharmacodynamics of [1-(2-bromobenzoyl)-2-piperidinyl]methanol is also an important future direction. By understanding the pharmacokinetics and pharmacodynamics of [1-(2-bromobenzoyl)-2-piperidinyl]methanol, researchers can optimize its use in clinical settings.
Conclusion
In conclusion, [1-(2-bromobenzoyl)-2-piperidinyl]methanol is a promising compound that exhibits a unique mechanism of action and has potential therapeutic applications. The synthesis of [1-(2-bromobenzoyl)-2-piperidinyl]methanol is a complex process, but it is readily available for scientific research. [1-(2-bromobenzoyl)-2-piperidinyl]methanol has been extensively studied for its potential use in the treatment of cancer, inflammation, and neurological disorders. However, further research is needed to fully understand the mechanism of action of [1-(2-bromobenzoyl)-2-piperidinyl]methanol and to optimize its use in clinical settings.

Synthesis Methods

The synthesis of [1-(2-bromobenzoyl)-2-piperidinyl]methanol is a complex process that involves several steps. The first step is the synthesis of 2-bromobenzoyl chloride, which is achieved by reacting 2-bromobenzoic acid with thionyl chloride. The second step involves the reaction of 2-bromobenzoyl chloride with piperidine to produce 1-(2-bromobenzoyl)-2-piperidinone. Finally, the reduction of 1-(2-bromobenzoyl)-2-piperidinone with sodium borohydride yields [1-(2-bromobenzoyl)-2-piperidinyl]methanol.

Scientific Research Applications

[1-(2-bromobenzoyl)-2-piperidinyl]methanol has been extensively studied for its potential therapeutic applications. It has been shown to exhibit antitumor, anti-inflammatory, and analgesic properties. [1-(2-bromobenzoyl)-2-piperidinyl]methanol has also been studied for its potential use in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease.